Cas no 1694853-55-8 (2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1694853-55-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5806416
• PubChem ID: 165665128
• Update Time: 2025-05-26

2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid
• EN300-1867078
• 1694853-55-8

• Inchi： 1S/C11H20O2/c1-5-7(6-2)8-9(10(12)13)11(8,3)4/h7-9H,5-6H2,1-4H3,(H,12,13)
• InChI Key： DMUMREAGWZUWSB-UHFFFAOYSA-N
• SMILES： OC(C1C(C(CC)CC)C1(C)C)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1694853-55-8) and Its Emerging Applications in Chemical Biology

2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 1694853-55-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound features a cyclopropane ring substituted with a pentan-3-yl group and two methyl groups, which endows it with distinct physicochemical properties and potential biological activities. This introduction explores the compound's molecular characteristics, synthetic methodologies, and its emerging role in contemporary research, particularly in the development of novel bioactive molecules.

The cyclopropane moiety is a key structural feature of 2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid, known for its high ring strain and reactivity. This strain makes cyclopropanes valuable intermediates in organic synthesis, enabling diverse functionalization strategies. The presence of the pentan-3-yl side chain further enhances the compound's complexity, influencing its solubility, metabolic stability, and interactions with biological targets. Such structural motifs are increasingly recognized for their potential in modulating enzyme activity and receptor binding, making them attractive for drug discovery efforts.

In recent years, there has been a surge in interest regarding the use of cyclopropane derivatives as pharmacophores. Studies have demonstrated that these compounds can exhibit inhibitory effects on various therapeutic targets, including enzymes and ion channels. For instance, derivatives of cyclopropanecarboxylic acids have shown promise in inhibiting proteases involved in inflammatory pathways. The specific arrangement of substituents in 2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid may confer unique selectivity profiles, which could be exploited to develop targeted therapeutics.

The synthesis of 2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. One common approach involves the ring-closing metathesis (RCM) of appropriately substituted dienes followed by functional group modifications. The use of transition metal catalysts such as rhodium or nickel complexes facilitates the formation of the cyclopropane ring under mild conditions. Additionally, the introduction of the pentan-3-yl group can be achieved through alkylation reactions or cross-coupling techniques like Suzuki or Heck couplings. These synthetic strategies not only provide access to 2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid but also serve as templates for generating libraries of structurally diverse analogs.

From a biological perspective, the compound's potential lies in its ability to interact with biological macromolecules through non-covalent binding interactions. The rigid cyclopropane core can mimic natural ligands or disrupt existing protein-ligand interactions by inducing conformational changes. Preliminary computational studies suggest that 2,2-dimethyl-3-(pentan-3-yl)cyclopropane-1-carboxylic acid may bind to specific pockets within target proteins, modulating their activity. Such insights are crucial for designing high-affinity inhibitors or agonists with therapeutic relevance.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening (HTS) to identify bioactive compounds like 2,2-dimethyl-3-(pentan-3-y)cyclopropane -1-carboxylic acid. Virtual screening methods can rapidly assess binding affinities and predict potential drug-likeness properties before experimental validation. Advances in machine learning algorithms have further enhanced these processes by integrating vast datasets into predictive models. This synergy between computational biology and experimental chemistry accelerates the discovery pipeline and reduces attrition rates during drug development.

Moreover, the structural features of CAS No 1694853 -55 -8 make it an attractive scaffold for medicinal chemists seeking novel bioactive molecules. The cyclopropane ring can serve as a hinge region or a pharmacophoric element that interacts with specific residues in biological targets. Functional groups such as carboxylic acids provide opportunities for further derivatization into esters or amides, which can improve pharmacokinetic properties like solubility and metabolic stability. Such modifications are critical for optimizing lead compounds into viable drug candidates.

In conclusion, 2 , 2 - dimethyl - 3 - ( pentan - 3 - yl ) cyc lo pro pane -1 - car box y lic ac id represents a promising compound with significant potential in chemical biology and pharmaceutical research . Its unique structural features , synthetic accessibility , and predicted biological activity make it a valuable candidate for further exploration . As research continues to uncover new applications for cyclopropane derivatives , compounds like CAS No .1694853558 will undoubtedly play a pivotal role in shaping future therapeutic strategies .